Cas no 196607-74-6 (Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI))

Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI) structure
196607-74-6 structure
Product Name:Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI)
CAS No:196607-74-6
MF:C27H42O5
MW:446.619389057159
CID:1388211
PubChem ID:91871146
Update Time:2024-03-01

Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • (3beta,5alpha,6beta,22xi,25S)-3,6-dihydroxyspirostan-2-one
    • Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI)
    • (-)-Neoporrigenin B
    • Neoporrigenin B
    • (-)-Porrigenin B
    • (1R,2S,4S,5'S,6R,7S,8R,9S,12S,13R,16R,18S,19R)-16,19-dihydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-15-one
    • CHEBI:175574
    • Spirostan-2-one, 3,6-dihydroxy-, (3beta,5alpha,6beta,25S)-
    • DTXSID201239606
    • 196607-74-6
    • 3,6-Dihydroxy-(3beta,5alpha,6beta,25S)-Spirostan-2-one
    • Inchi: 1S/C27H42O5/c1-14-5-8-27(31-13-14)15(2)24-23(32-27)11-18-16-9-20(28)19-10-21(29)22(30)12-26(19,4)17(16)6-7-25(18,24)3/h14-21,23-24,28-29H,5-13H2,1-4H3
    • InChI Key: BTSHHJQHTVNSLW-UHFFFAOYSA-N
    • SMILES: O1C2(CCC(C)CO2)C(C)C2C1CC1C3CC(C4CC(C(CC4(C)C3CCC12C)=O)O)O

Computed Properties

  • Exact Mass: 446.30322444g/mol
  • Monoisotopic Mass: 446.30322444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 0
  • Complexity: 799
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 76Ų

Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI) Related Literature

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